Tert-butyl 4-(methylamino)-2-azaspiro[4.4]nonane-2-carboxylate

• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol
• IUPAC Name: tert-butyl 4-(methylamino)-2-azaspiro[4.4]nonane-2-carboxylate
• InChI: InChI=1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-11(15-4)14(10-16)7-5-6-8-14/h11,15H,5-10H2,1-4H3
• InChI Key: UAXAGFXQBQZIID-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C2(C1)CCCC2)NC

Description

Tert-butyl 4-(methylamino)-2-azaspiro[4.4]nonane-2-carboxylate is a useful research compound. Its molecular formula is C14H26N2O2 and its molecular weight is 254.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of CH3NH2 (33% [w/w] in EtOH, 11.70 g, 124.3 mmol) was added tert-butyl 4-oxo-2-azaspiro[4.4]nonane-2-carboxylate (5.92 g, 24.7 mmol). After addition, the reaction mixture was stirred at rt overnight, and then NaBH3CN (4.69 g, 74.6 mmol) was added portionwise. The resulting mixture was stirred at rt for 2 h and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc, 100%) to give the product as colorless oil (6.28 g, 100%).